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Compound of Interest

Compound Name: Cibalgin

Cat. No.: B1197522

Introduction

Cibalgin is a combination analgesic drug formulation historically containing active ingredients
such as aminophenazone and allobarbital. Aminophenazone, a pyrazolone derivative,
possesses analgesic, anti-inflammatory, and antipyretic properties. Allobarbital is a barbiturate
that acts as a central nervous system depressant, providing sedative effects. The quantitative
analysis of these active pharmaceutical ingredients (APIs) in finished products is crucial for
quality control, ensuring product safety and efficacy. High-Performance Liquid Chromatography
(HPLC) is an ideal technique for this purpose, offering high resolution, sensitivity, and
specificity for the simultaneous determination of multiple components in a single analytical run.

This application note details a stability-indicating reversed-phase HPLC (RP-HPLC) method for
the simultaneous quantification of aminophenazone and allobarbital in pharmaceutical
formulations.

Principle of the Method

The method employs a reversed-phase C18 column with an isocratic mobile phase consisting
of a buffered aqueous solution and an organic modifier. The separation is based on the
differential partitioning of the analytes between the stationary phase and the mobile phase.
Detection is achieved using a UV detector at a wavelength where both compounds exhibit
significant absorbance. The method is designed to be stability-indicating, meaning it can
resolve the active ingredients from their potential degradation products.
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Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis
detector is suitable for this analysis. The specific conditions are outlined in the table below.

Parameter Condition
HPLC System Any standard HPLC system with a UV detector
Column C18, 250 mm x 4.6 mm, 5 pm particle size

Phosphate buffer (pH 2.5) : Acetonitrile :

Mobile Phase

Methanol (70:20:10, v/viv)
Flow Rate 1.5 mL/min
Column Temperature Ambient (~25 °C)
Detection Wavelength 230 nm
Injection Volume 20 pL
Run Time Approximately 15 minutes

Quantitative Data Summary

The following tables summarize the expected quantitative performance of the HPLC method for
the analysis of aminophenazone and allobarbital. These values are based on typical
performance for similar compounds and methods.[1][2]

System Suitability

. . Acceptance
Parameter Aminophenazone Allobarbital o
Criteria
Retention Time (min) ~4.5 ~8.0 RSD < 2%
Tailing Factor <15 <15 <20
Theoretical Plates > 2000 > 2000 > 2000
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Method Validation Parameters

Parameter Aminophenazone Allobarbital
Linearity Range (ug/mL) 10 - 100 10 - 100
Correlation Coefficient (r?) >0.999 >0.999
Limit of Detection (LOD)
~0.5 ~0.5

(Hg/mL)
Limit of Quantification (LO

Q (LOQ) 1s 1=
(Mg/mL)
Accuracy (% Recovery) 98 - 102 98 - 102
Precision (% RSD) <20 <20

Signaling Pathways of Active Ingredients

The following diagrams illustrate the simplified mechanisms of action for aminophenazone and
allobarbital.
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Protocol: HPLC Analysis of Cibalgin Formulation
Scope

This protocol describes the procedure for the quantitative determination of aminophenazone
and allobarbital in a pharmaceutical formulation using RP-HPLC with UV detection.

Materials and Reagents
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e Aminophenazone reference standard

 Allobarbital reference standard

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Potassium dihydrogen phosphate (analytical grade)
e Orthophosphoric acid (analytical grade)

e Deionized water (18.2 MQ-cm)

o Sample of Cibalgin tablets

Preparation of Solutions

3.1. Mobile Phase Preparation (Phosphate buffer pH 2.5 : Acetonitrile : Methanol in 70:20:10
VIVIV)

Dissolve an appropriate amount of potassium dihydrogen phosphate in deionized water to
make a 0.025 M solution.

Adjust the pH of the buffer solution to 2.5 with orthophosphoric acid.

Filter the buffer through a 0.45 pum membrane filter.

Mix the filtered buffer, acetonitrile, and methanol in the ratio of 70:20:10.

Degas the mobile phase using sonication or vacuum filtration before use.
3.2. Standard Stock Solution Preparation (100 pg/mL)

e Accurately weigh about 10 mg of aminophenazone and 10 mg of allobarbital reference
standards.

e Transfer each standard into separate 100 mL volumetric flasks.
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e Dissolve and dilute to volume with the mobile phase.
e This will give stock solutions with a concentration of 100 pg/mL for each analyte.
3.3. Working Standard Solution Preparation

o Prepare a series of working standard solutions by diluting the stock solutions with the mobile
phase to cover the linearity range (e.g., 10, 25, 50, 75, and 100 pg/mL).

3.4. Sample Preparation

» Weigh and finely powder not fewer than 20 tablets of Cibalgin.

o Accurately weigh a portion of the powder equivalent to the average tablet weight.
o Transfer the powder to a 100 mL volumetric flask.

o Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to dissolve the
active ingredients.

e Dilute to volume with the mobile phase and mix well.

« Filter the solution through a 0.45 pm syringe filter into an HPLC vial.

HPLC Analysis Workflow

The general workflow for the HPLC analysis is depicted in the diagram below.
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HPLC Experimental Workflow

Procedure

e Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable
baseline is achieved.
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Perform a blank injection (mobile phase) to ensure no interfering peaks are present.

Inject the standard solutions in triplicate to establish the calibration curve and check for
system suitability.

Inject the sample solutions in triplicate.

After all analyses are complete, flush the column with a suitable solvent mixture (e.qg.,
methanol/water) and store it according to the manufacturer's recommendations.

Data Analysis and Calculations

Identify the peaks for aminophenazone and allobarbital in the chromatograms based on their
retention times from the standard injections.

For each standard solution, determine the peak area for each analyte.

Construct a calibration curve by plotting the peak area versus the concentration for each
analyte. Perform a linear regression analysis to obtain the equation of the line (y = mx + c)
and the correlation coefficient (r?).

Determine the peak area of each analyte in the sample chromatograms.

Calculate the concentration of each analyte in the sample solution using the regression
equation from the calibration curve.

Calculate the amount of each active ingredient per tablet using the following formula:
Amount per tablet (mg) = (CxV xD) /L

Where:

o C = Concentration of the analyte in the sample solution (mg/mL)

o V = Volume of the volumetric flask used for sample preparation (mL)

o D = Average tablet weight (mg)

o L = Weight of the powdered sample taken for analysis (mg)
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Conclusion

The described RP-HPLC method is simple, accurate, and precise for the simultaneous
determination of aminophenazone and allobarbital in pharmaceutical dosage forms. The
method can be used for routine quality control analysis and for stability studies of Cibalgin and
similar formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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